12(4-nitrobenzyl)-1,4,7,10-tetraazacyclotridecane-1,4,7-triacetic acid
12(4-nitrobenzyl)-1,4,7,10-tetraazacyclotridecane-1,4,7-triacetic acid
Brand Name:
Vulcanchem
CAS No.:
128924-92-5
VCID:
VC0137239
InChI:
InChI=1S/C22H33N5O8/c28-20(29)14-24-6-5-23-12-18(11-17-1-3-19(4-2-17)27(34)35)13-26(16-22(32)33)10-9-25(8-7-24)15-21(30)31/h1-4,18,23H,5-16H2,(H,28,29)(H,30,31)(H,32,33)
SMILES:
C1CN(CCN(CCN(CC(CN1)CC2=CC=C(C=C2)[N+](=O)[O-])CC(=O)O)CC(=O)O)CC(=O)O
Molecular Formula:
C22H33N5O8
Molecular Weight:
495.5 g/mol
12(4-nitrobenzyl)-1,4,7,10-tetraazacyclotridecane-1,4,7-triacetic acid
CAS No.: 128924-92-5
Main Products
VCID: VC0137239
Molecular Formula: C22H33N5O8
Molecular Weight: 495.5 g/mol
| CAS No. | 128924-92-5 |
|---|---|
| Product Name | 12(4-nitrobenzyl)-1,4,7,10-tetraazacyclotridecane-1,4,7-triacetic acid |
| Molecular Formula | C22H33N5O8 |
| Molecular Weight | 495.5 g/mol |
| IUPAC Name | 2-[7,10-bis(carboxymethyl)-12-[(4-nitrophenyl)methyl]-1,4,7,10-tetrazacyclotridec-4-yl]acetic acid |
| Standard InChI | InChI=1S/C22H33N5O8/c28-20(29)14-24-6-5-23-12-18(11-17-1-3-19(4-2-17)27(34)35)13-26(16-22(32)33)10-9-25(8-7-24)15-21(30)31/h1-4,18,23H,5-16H2,(H,28,29)(H,30,31)(H,32,33) |
| Standard InChIKey | FURLMJAWKCZJLD-UHFFFAOYSA-N |
| SMILES | C1CN(CCN(CCN(CC(CN1)CC2=CC=C(C=C2)[N+](=O)[O-])CC(=O)O)CC(=O)O)CC(=O)O |
| Canonical SMILES | C1CN(CCN(CCN(CC(CN1)CC2=CC=C(C=C2)[N+](=O)[O-])CC(=O)O)CC(=O)O)CC(=O)O |
| Synonyms | 12(4-nitrobenzyl)-1,4,7,10-tetraazacyclotridecane-1,4,7-triacetic acid 12-NBTATA 2,2',2''-(12-(4-Nitrobenzyl)-1,4,7,10-tetraazacyclotridecane-1,4,7-triyl)triacetic acid |
| PubChem Compound | 131045 |
| Last Modified | Nov 11 2021 |
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